Cas no 1308644-19-0 (tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate)

• Product Name: tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate
• CAS No: 1308644-19-0
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• MDL: MFCD18089600
• CID: 2159979
• Update Time: 2025-06-15

tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-amino-3-methylbutanoyl)piperidin-4-yl)carbamate
• AM91825
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-yl]carbamic acid tert-butyl ester
• tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate

• MDL： MFCD18089600
• Inchi： 1S/C15H29N3O3/c1-10(2)12(16)13(19)18-8-6-11(7-9-18)17-14(20)21-15(3,4)5/h10-12H,6-9,16H2,1-5H3,(H,17,20)/t12-/m0/s1
• InChI Key： GHGVVJCGKGEARC-LBPRGKRZSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Topological Polar Surface Area: 84.7

Additional information on tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate

tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate (CAS No. 1308644-19-0): An Overview

tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate (CAS No. 1308644-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBMPAC, is a derivative of piperidine and is characterized by its unique structural features, which include a tert-butyl carbamate group and an amino acid moiety. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The CAS No. 1308644-19-0 designation provides a unique identifier for this compound, facilitating its tracking and reference in scientific literature and databases. The tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate structure is notable for its potential to modulate biological processes, particularly those involving protein-protein interactions and enzyme activity. This makes it an attractive target for researchers exploring new drug candidates.

Recent studies have highlighted the potential of TBMPAC in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific enzymes involved in neurodegenerative diseases. The results showed that TBMPAC effectively reduced the activity of these enzymes, suggesting its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study, researchers at the University of California, San Francisco, explored the pharmacokinetic properties of tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate. The findings indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The study also noted that TBMPAC has low toxicity and high selectivity, further supporting its suitability for clinical development.

The structural features of tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate contribute to its biological activity. The tert-butyl carbamate group provides stability and enhances the compound's ability to cross biological membranes. The amino acid moiety, specifically the (2S)-2-amino-3-methylbutanoyl group, plays a crucial role in binding to target proteins and modulating their function. This combination of structural elements makes TBMPAC a versatile platform for drug design and optimization.

In addition to its therapeutic potential, tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate has been studied for its use in chemical biology research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2023) described how TBMPAC can be used as a tool compound to probe the function of specific proteins involved in cellular signaling pathways. The researchers demonstrated that TBMPAC selectively binds to these proteins, providing insights into their roles in various biological processes.

The synthesis of tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate involves several steps that require precise control over reaction conditions. A typical synthetic route involves the coupling of a piperidine derivative with an amino acid ester, followed by protection and deprotection steps to yield the final product. Advances in synthetic chemistry have made it possible to produce TBMPAC with high purity and yield, facilitating its use in both research and development settings.

The future prospects for tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, researchers are exploring ways to optimize the compound's structure to enhance its therapeutic properties further. The interdisciplinary nature of this research, involving collaborations between chemists, biologists, and pharmacologists, underscores the importance of TBMPAC in advancing our understanding of complex biological systems.

In conclusion, tert-butyl N-{1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl}carbamate (CAS No. 1308644-19-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing healthcare solutions.